Cas no 1016722-24-9 (Benzene, 2-bromo-4-fluoro-1-isocyanato-)

• Product Name: Benzene, 2-bromo-4-fluoro-1-isocyanato-
• CAS No: 1016722-24-9
• MF: C₇H₃BrFNO
• MW: 216.007224321365
• CID: 5156189
• Update Time: 2026-03-04

Benzene, 2-bromo-4-fluoro-1-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-4-fluoro-1-isocyanato-

• Inchi： 1S/C7H3BrFNO/c8-6-3-5(9)1-2-7(6)10-4-11/h1-3H
• InChI Key： POVYZTLPZBUFBB-UHFFFAOYSA-N
• SMILES： C1(N=C=O)=CC=C(F)C=C1Br

Additional information on Benzene, 2-bromo-4-fluoro-1-isocyanato-

Comprehensive Overview of Benzene, 2-bromo-4-fluoro-1-isocyanato- (CAS No. 1016722-24-9)

Benzene, 2-bromo-4-fluoro-1-isocyanato- (CAS No. 1016722-24-9) is a specialized aromatic compound widely utilized in advanced organic synthesis and pharmaceutical research. This halogenated benzene derivative features a unique combination of functional groups, including bromo, fluoro, and isocyanato moieties, making it a versatile intermediate for constructing complex molecular architectures. Its structural properties have garnered significant attention in recent years, particularly in the development of novel agrochemicals, liquid crystal materials, and high-performance polymers.

The growing demand for halogenated benzene derivatives in material science has positioned 2-bromo-4-fluoro-1-isocyanato-benzene as a compound of interest for researchers exploring organic electronic materials and photoactive compounds. Recent studies highlight its potential application in organic light-emitting diodes (OLEDs) and photovoltaic cells, aligning with global trends toward sustainable energy solutions. The compound's electron-withdrawing properties, imparted by its halogen substituents, contribute to enhanced charge transport characteristics in these applications.

From a synthetic chemistry perspective, the isocyanato group in CAS 1016722-24-9 offers valuable reactivity for constructing ureas, carbamates, and other nitrogen-containing heterocycles through nucleophilic addition reactions. This has become particularly relevant in medicinal chemistry, where researchers frequently search for "building blocks for drug discovery" and "high-value chemical intermediates." The compound's balanced lipophilicity and molecular weight make it attractive for fragment-based drug design approaches that dominate modern pharmaceutical development.

Analytical characterization of 2-bromo-4-fluoro-1-isocyanato-benzene typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and FT-IR analysis - terms frequently queried by analytical chemists in search engines. The compound's distinct spectral signatures, particularly the characteristic isocyanate stretching vibration near 2270 cm^-1 in IR spectra, serve as important quality control markers for manufacturers and end-users alike.

Recent innovations in green chemistry have spurred interest in more sustainable production methods for compounds like 1016722-24-9. Researchers are actively investigating catalytic processes that minimize waste generation while maintaining high selectivity - a response to growing industry demands for "environmentally friendly chemical synthesis" solutions. These developments align with broader market trends toward sustainable specialty chemicals.

Handling and storage of Benzene, 2-bromo-4-fluoro-1-isocyanato- require standard precautions for reactive organic compounds. While not classified as hazardous under normal research conditions, proper ventilation and moisture control are recommended due to the compound's isocyanate functionality, a topic frequently addressed in laboratory safety guidelines searched by chemistry professionals.

The commercial availability of CAS 1016722-24-9 has expanded significantly in recent years, with suppliers offering various packaging options from milligram quantities for research use to kilogram-scale batches for industrial applications. This accessibility has facilitated its adoption across multiple disciplines, answering the frequent search query "where to buy specialty chemical intermediates" among synthetic chemists.

Future research directions for this compound may explore its potential in click chemistry applications or as a precursor for metal-organic frameworks (MOFs) - both trending topics in contemporary materials science. The compound's unique combination of halogen atoms and reactive isocyanate group presents intriguing possibilities for designing functional materials with tailored properties.

In summary, Benzene, 2-bromo-4-fluoro-1-isocyanato- represents an important building block in modern chemical research, bridging multiple disciplines from pharmaceuticals to advanced materials. Its commercial and scientific significance continues to grow as researchers uncover new applications that leverage its distinctive molecular features.